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Compound of Interest

Compound Name: Kisspeptin-54 (27-54) (human)

Cat. No.: B12637076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kisspeptin-54 (27-54) (human) is a critical neuropeptide in the regulation of the hypothalamic-

pituitary-gonadal (HPG) axis and has emerged as a key player in reproductive health and

disease. A fragment of the full-length Kisspeptin-54, it is an endogenous ligand for the G

protein-coupled receptor, GPR54 (also known as KISS1R). Activation of this receptor initiates a

signaling cascade that ultimately stimulates the release of gonadotropin-releasing hormone

(GnRH), and subsequently, luteinizing hormone (LH) and follicle-stimulating hormone (FSH).

These application notes provide detailed protocols for the proper handling, storage, and use of

Kisspeptin-54 (27-54) (human) to ensure experimental consistency and integrity.

Product Specifications
Property Value

Molecular Formula C₁₄₉H₂₂₆N₄₂O₃₉

Molecular Weight ~3229.7 g/mol

Appearance Lyophilized white powder

Purity Typically >95% (as determined by HPLC)

Formulation Often supplied as a trifluoroacetate (TFA) salt

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12637076?utm_src=pdf-interest
https://www.benchchem.com/product/b12637076?utm_src=pdf-body
https://www.benchchem.com/product/b12637076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12637076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage
Proper handling and storage of Kisspeptin-54 (27-54) are paramount to maintaining its

biological activity. The peptide is supplied as a lyophilized powder, which is the most stable

form.

Initial Receipt and Storage of Lyophilized Peptide
Upon receipt, the lyophilized peptide should be stored at -20°C.[1][2][3][4] Some manufacturers

suggest that for long-term storage, -80°C is preferable. When stored correctly, the lyophilized

powder is stable for extended periods, with some suppliers indicating stability of at least two to

four years.[3][5]

Reconstitution
Reconstitution should be performed in a sterile environment, for instance, under a laminar flow

hood, to prevent microbial contamination. Before opening, allow the vial to equilibrate to room

temperature to avoid moisture condensation.

Recommended Solvents:

For in vitro cell-based assays: Sterile, high-purity water is a suitable solvent.[3] The solubility

in water is approximately 1 mg/mL.[3] For enhanced stability in solution, the use of

bacteriostatic water (containing 0.9% benzyl alcohol) is recommended, particularly if the

solution will be stored and used over several days.

For in vivo studies: Sterile, isotonic 0.9% saline is the recommended solvent for

reconstitution.[6][7][8][9] This ensures that the reconstituted peptide is biocompatible for

injection.

Storage of Reconstituted Peptide
The stability of the reconstituted peptide is dependent on the storage conditions:
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Storage Temperature Recommended Duration Notes

2-8°C (Refrigerated)

Up to 4 weeks (in

bacteriostatic water)[10] or up

to 5 days (in sterile water)

Avoid repeated temperature

fluctuations.

-20°C (Frozen) Up to 3 months

Aliquoting the reconstituted

peptide into single-use

volumes is highly

recommended to avoid

repeated freeze-thaw cycles,

which can degrade the

peptide.

-80°C (Frozen) Up to 6 months

For longer-term storage of the

reconstituted peptide, -80°C is

the preferred temperature.

Aliquoting is essential.

Important Note: One product information sheet advises against storing the aqueous solution for

more than one day.[3] This highlights the importance of consulting the manufacturer's specific

recommendations and, when possible, preparing fresh solutions for critical experiments.

Experimental Protocols
Protocol for Reconstitution of Kisspeptin-54 (27-54)

Before opening, bring the vial of lyophilized Kisspeptin-54 (27-54) to room temperature.

Wipe the rubber septum of the vial with an alcohol swab.

Using a sterile syringe, slowly inject the desired volume of the appropriate cold, sterile

solvent (e.g., sterile water, bacteriostatic water, or 0.9% saline) into the vial. Aim the stream

of solvent down the side of the vial to avoid foaming.

Gently swirl or roll the vial to dissolve the peptide. Do not shake or vortex, as this can cause

aggregation and degradation of the peptide.

Once fully dissolved, the solution is ready for use or for aliquoting and storage.
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Protocol for Sterilization of Reconstituted Peptide
Solution
For applications requiring absolute sterility, such as cell culture or in vivo administration, the

reconstituted peptide solution can be sterile-filtered.

Reconstitute the peptide in the desired solvent as described in section 4.1.

Ensure the peptide is completely dissolved. Any particulate matter can clog the filter.

Using a sterile syringe, draw up the reconstituted peptide solution.

Attach a sterile 0.22 µm syringe filter to the syringe.

Carefully dispense the peptide solution through the filter into a sterile collection tube.

The sterile-filtered solution is now ready for use or for aseptic aliquoting and storage.

Visualization of Key Pathways and Workflows
Kisspeptin/GPR54 Signaling Pathway
The binding of Kisspeptin-54 (27-54) to its receptor, GPR54, primarily activates the Gαq/11

signaling pathway. This leads to the activation of phospholipase C (PLC), which in turn

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates

protein kinase C (PKC). These signaling events ultimately contribute to the downstream effects

of Kisspeptin, including the stimulation of GnRH release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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